Cas no 1361864-18-7 (6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde)

• Product Name: 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde
• CAS No: 1361864-18-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4923078
• Update Time: 2025-11-06

6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde
• 6-(3,4-dichlorophenyl)-3-fluoropyridine-2-carbaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-2-1-7(5-9(8)14)11-4-3-10(15)12(6-17)16-11/h1-6H
• InChI Key： AQLWGHFHVNOKHT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=O)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde

Recent Advances in the Study of 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS: 1361864-18-7)

6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde (CAS: 1361864-18-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further pharmaceutical development.

The compound's structure, featuring a dichlorophenyl group and a fluoropicolinaldehyde moiety, suggests potential interactions with biological targets such as kinases and other enzymes. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, which are critical for scaling up production for preclinical studies. Advances in catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis, reducing environmental impact and cost.

In terms of biological activity, preliminary studies have demonstrated that 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde exhibits moderate to high affinity for specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a subset of tyrosine kinases, suggesting potential applications in cancer therapy. Further in vitro and in vivo studies are underway to elucidate its pharmacokinetic properties and therapeutic efficacy.

Another area of interest is the compound's role in fragment-based drug design (FBDD). Its modular structure allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR) and optimize its pharmacological profile. Computational modeling and high-throughput screening have been employed to identify optimal derivatives with enhanced binding affinity and selectivity. These efforts are expected to accelerate the development of novel therapeutics targeting unmet medical needs.

Despite these promising findings, challenges remain in translating 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde into clinical applications. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound into preclinical and clinical trials.

In conclusion, 6-(3,4-Dichlorophenyl)-3-fluoropicolinaldehyde represents a compelling case study in the intersection of chemical synthesis and biological application. Its versatile structure and promising biological activity make it a valuable tool for drug discovery. Future research should focus on refining its properties and expanding its therapeutic potential, paving the way for innovative treatments in oncology and beyond.